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Compound of Interest

Compound Name: Boc-D-Met-OH

Cat. No.: B558481

Essential Safety and Handling Guide for Boc-D-
Met-OH

For researchers, scientists, and professionals in drug development, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the handling of Boc-D-
Met-OH (N-tert-Butoxycarbonyl-D-methionine), a key building block in peptide synthesis.

Personal Protective Equipment (PPE)

When handling Boc-D-Met-OH, a comprehensive approach to personal protection is critical.
The following personal protective equipment is recommended to minimize exposure and
ensure safety.[1][2][3]

Engineering Controls:

o Ensure adequate ventilation in the handling area. Use of a chemical fume hood is
recommended, especially when working with powders to minimize inhalation of dust.

Respiratory Protection:

* A NIOSH-approved N95 or P1 respirator should be used when handling the powder form of
this compound to prevent inhalation of dust particles.[1][2][3]
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Eye and Face Protection:

o Chemical safety goggles or glasses that meet EN 166 (EU) or NIOSH (US) standards are
mandatory to protect against dust particles and potential splashes.[1][4]

Hand Protection:

o Chemically resistant gloves, such as nitrile rubber, should be worn.[1] Gloves must be
inspected before use and disposed of properly after handling the chemical.[4]

Skin and Body Protection:
e Alab coat or other protective clothing should be worn to prevent skin contact.

Quantitative Data Summary

The following table summarizes the key quantitative data for Boc-D-Met-OH, providing a quick
reference for its physical and chemical properties.

Property Value

CAS Number 5241-66-7[1][2][5]
Molecular Formula C10H1oNO4S[1][2]
Molecular Weight 249.33 g/mol [1][2][5]
Melting Point 47-50 °C (literature)[3][6]
Storage Temperature 2-8 °C[5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is crucial for the safe handling of Boc-D-
Met-OH.

e Preparation:

o Before handling, ensure that the work area is clean and uncluttered.
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o Verify that a safety shower and eyewash station are readily accessible.

o Don all required personal protective equipment as outlined above.

Weighing and Dispensing:

o Conduct all weighing and dispensing of the powdered compound within a chemical fume
hood or a ventilated balance enclosure to minimize dust inhalation.

o Use appropriate tools (e.g., spatulas) for transferring the solid. Avoid creating dust clouds.

Dissolving:

o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o If the solvent is volatile, perform this step in a fume hood.

Reaction Setup:

o Ensure all glassware is properly secured.

o If the reaction is to be heated, use a suitable heating mantle and monitor the temperature
closely.

Post-Handling:
o Thoroughly clean all equipment used for handling Boc-D-Met-OH.

o Wash hands and any exposed skin with soap and water after completing the work and
before leaving the laboratory.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. If irritation persists, seek medical attention.[7][9]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[7][9]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention. Never give anything by mouth to an unconscious person.[9][10]

Disposal Plan

Proper disposal of Boc-D-Met-OH and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of unused or waste Boc-D-Met-OH in accordance with local,
state, and federal regulations. It should be treated as chemical waste and disposed of
through a licensed waste disposal company. Do not allow the chemical to enter drains or
waterways.[4]

o Contaminated Packaging: Empty containers should be triple-rinsed with an appropriate
solvent. The rinsate should be collected and disposed of as chemical waste. The cleaned
containers can then be disposed of as regular laboratory waste, unless otherwise specified
by local regulations.

Chemical Spill Workflow

The following diagram outlines the logical workflow for responding to a chemical spill of Boc-D-
Met-OH.
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Workflow for Boc-D-Met-OH Spill Response

Immediate Actions

Alert Personnel & Evacuate Area

'

Identify the Spilled Material

'

Assess the Spill Size & Risk

Proceed if spill is manageable

Spill Containmlent & Cleanup

Don Appropriate PPE

'

Contain the Spill with Absorbent Material

'

Carefully Sweep or Scoop up Solid Material

'

Place Waste in a Labeled, Sealed Container

Decontaminatjon & Disposal

Decontaminate the Spill Area

:

Dispose of Waste via Chemical Waste Program

:

Restock Spill Kit

Click to download full resolution via product page

Caption: Logical workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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